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Compound of Interest

Compound Name: (+)-JNJ-37654032

Cat. No.: B1673014 Get Quote

Essential Safety Protocols for Handling (+)-JNJ-
37654032
For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling of (+)-JNJ-
37654032, a potent, orally active selective androgen receptor modulator (SARM) intended for

research use only.[1][2][3] Given the absence of a specific Safety Data Sheet (SDS), this

guidance is based on best practices for handling potent pharmaceutical compounds in a

laboratory setting.
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Identifier Value

IUPAC Name
1H-Benzimidazole-2-methanol, 5,6-dichloro-

alpha-ethenyl-alpha-(trifluoromethyl)-, (+)-[1]

CAS Number 944919-15-7[1]

Molecular Formula C11H7Cl2F3N2O[1]

Molecular Weight 311.09 g/mol [1]

Description

A nonsteroidal androgen receptor (AR) ligand

with mixed agonist and antagonist activity.[1][4]

It is being investigated for its potential in treating

muscle-wasting diseases.[2][4]

Physical Form Typically a powder.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory operations is necessary to determine

the appropriate level of PPE.[5] The following table outlines the minimum recommended PPE

for handling (+)-JNJ-37654032.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles should provide a tight

seal around the eyes to protect

against splashes.[6] A face

shield should be worn over

safety goggles when there is a

significant risk of splashing or

aerosol generation.[6][7] All

eye and face protection must

meet ANSI Z87.1 standards.[6]

[8]

Hand Protection Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves for incidental

contact.[9] For prolonged

contact or when handling

larger quantities, consider

wearing a more robust glove,

such as neoprene or Silver

Shield gloves, underneath the

outer nitrile glove.[9] Gloves

should be inspected for any

signs of degradation before

use and changed immediately

upon contamination.[8]

Body Protection
Disposable Gown over a Lab

Coat

A disposable, fluid-resistant

gown should be worn over a

standard laboratory coat to

provide an additional layer of

protection.[10] Lab coats

should be buttoned and fit

properly to cover as much skin

as possible.[8]

Respiratory Protection N95 Respirator or Higher When handling the powder

outside of a containment
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system (e.g., weighing), a

NIOSH-approved N95

respirator is the minimum

requirement to prevent

inhalation of airborne particles.

For procedures with a higher

risk of aerosolization, a higher

level of respiratory protection,

such as a powered air-

purifying respirator (PAPR),

may be necessary.[7][10]

Foot Protection Closed-toe Shoes

Shoes should fully cover the

feet to protect against spills

and falling objects.[7]

Operational Plan: Handling and Weighing
Due to its potency, (+)-JNJ-37654032 should be handled in a manner that minimizes exposure.

Engineering controls are the primary means of protection, supplemented by PPE.

Engineering Controls:

Containment: All handling of the solid compound, especially weighing and reconstituting,

should be performed in a containment system such as a chemical fume hood, a glove box,

or a ventilated balance enclosure.[10][11]

Ventilation: Ensure adequate ventilation in all areas where the compound is handled to

minimize the concentration of any airborne particles.[10]

Step-by-Step Handling Protocol:

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the work area by lining it with absorbent, disposable bench paper.

Weighing:

Perform all weighing operations within a ventilated enclosure.
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Use dedicated spatulas and weighing papers.

Handle the compound gently to avoid generating dust.

Reconstitution:

If preparing a stock solution, add the solvent to the vial containing the compound slowly to

avoid splashing.

Cap the vial securely before mixing.

Post-Handling:

Wipe down the work surface and any equipment used with an appropriate deactivating

solution (if known) or a suitable solvent (e.g., 70% ethanol), followed by water.

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste generated from handling (+)-JNJ-37654032 must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, gowns, bench paper,

weighing papers, and any unused compound

should be collected in a clearly labeled, sealed

hazardous waste container.

Liquid Waste

Unused solutions and solvent rinses should be

collected in a sealed, properly labeled

hazardous waste container. Do not pour down

the drain.

Sharps

Contaminated needles, syringes, and other

sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Visual Workflow for Handling (+)-JNJ-37654032
The following diagram illustrates the key steps and decision points for the safe handling of (+)-
JNJ-37654032.
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Workflow for Safe Handling of (+)-JNJ-37654032

Preparation

Handling (in Containment)

Cleanup and Disposal

Post-Handling

Don Appropriate PPE

Prepare Work Area
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Proceed to Handling

Reconstitute Solution

Decontaminate Surfaces & Equipment

Proceed to Cleanup

Dispose of Hazardous Waste

Doff PPE

Proceed to Post-Handling

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of (+)-JNJ-37654032.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1673014?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/10311
https://www.medchemexpress.com/rac-jnj-37654032.html
https://www.targetmol.com/compound/jnj-37654032
https://synapse.patsnap.com/drug/179b182e2dc343f0951addea1124223d
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://essr.umd.edu/who-we-are/research-safety/laboratory-safety/lab-personal-protective-equipment
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://www.pharmtech.com/view/assuring-safe-handling-potent-apis-intermediates-and-solid-dosage-drugs
https://www.benchchem.com/product/b1673014#personal-protective-equipment-for-handling-jnj-37654032
https://www.benchchem.com/product/b1673014#personal-protective-equipment-for-handling-jnj-37654032
https://www.benchchem.com/product/b1673014#personal-protective-equipment-for-handling-jnj-37654032
https://www.benchchem.com/product/b1673014#personal-protective-equipment-for-handling-jnj-37654032
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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